3-chloro-N-[(4-hydroxythian-4-yl)methyl]-4-methylbenzamide

• IUPAC Name: 3-chloro-N-[(4-hydroxythian-4-yl)methyl]-4-methylbenzamide
• InChI: InChI=1S/C14H18ClNO2S/c1-10-2-3-11(8-12(10)15)13(17)16-9-14(18)4-6-19-7-5-14/h2-3,8,18H,4-7,9H2,1H3,(H,16,17)
• InChI Key: QRLSZJJWNWZZPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCC2(CCSCC2)O)Cl
• Molecular Formula: C14H18ClNO2S
• Molecular Weight: 299.8 g/mol

Description

3-chloro-N-[(4-hydroxythian-4-yl)methyl]-4-methylbenzamide is a chemical compound used in scientific research. It is a thiazole derivative that has shown potential in various applications, including medicinal chemistry and drug discovery.

Mechanism of Action

The mechanism of action of 3-chloro-N-[(4-hydroxythian-4-yl)methyl]-4-methylbenzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in inflammation and tumor growth. It has also been shown to activate certain signaling pathways that are involved in glucose metabolism, which could explain its anti-diabetic properties.
Biochemical and Physiological Effects:
Studies have shown that 3-chloro-N-[(4-hydroxythian-4-yl)methyl]-4-methylbenzamide has significant biochemical and physiological effects. It has been found to reduce inflammation and tumor growth in animal models, as well as improve glucose metabolism in diabetic animals. It has also been shown to have low toxicity, making it a safe candidate for drug development.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-chloro-N-[(4-hydroxythian-4-yl)methyl]-4-methylbenzamide in lab experiments is its low toxicity. This makes it a safe compound to work with and reduces the risk of adverse effects on cells or animals. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the use of 3-chloro-N-[(4-hydroxythian-4-yl)methyl]-4-methylbenzamide in scientific research. One direction is to further explore its potential as a lead compound for drug development. Another direction is to investigate its mechanism of action in more detail, which could lead to the development of more effective treatments for inflammation, tumors, and diabetes. Additionally, future research could focus on improving the solubility of the compound, which would make it easier to work with in lab experiments.

Synthesis Methods

The synthesis of 3-chloro-N-[(4-hydroxythian-4-yl)methyl]-4-methylbenzamide involves the reaction of 4-methylbenzonitrile with thioacetamide in the presence of hydrochloric acid. The resulting product is then treated with sodium hydroxide and chloroacetyl chloride to yield the final compound. This process has been optimized to produce high yields and purity of the compound.

Scientific Research Applications

3-chloro-N-[(4-hydroxythian-4-yl)methyl]-4-methylbenzamide has been used in various scientific research applications. One of the primary uses of this compound is in medicinal chemistry, where it has shown potential as a lead compound for the development of new drugs. It has been found to have anti-inflammatory, anti-tumor, and anti-diabetic properties, making it a promising candidate for drug discovery.